Cas no 2229104-16-7 (2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine)

2-Methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine is a nitro-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a tertiary amine linked to a nitro-functionalized pyrazole ring, offering reactivity for further derivatization. The nitro group enhances electrophilic properties, making it useful in synthetic pathways for bioactive compounds. The compound's rigid pyrazole core contributes to stability, while the amine functionality allows for modifications via amidation or reductive alkylation. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for drug discovery. This intermediate is particularly valuable in the development of targeted small molecules, where precise functional group placement is critical for activity optimization.
2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine structure
2229104-16-7 structure
Product Name:2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine
CAS No:2229104-16-7
MF:C7H12N4O2
MW:184.195780754089
CID:6352467
PubChem ID:165948435
Update Time:2025-05-21

2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine
    • EN300-1774631
    • 2229104-16-7
    • Inchi: 1S/C7H12N4O2/c1-7(2,4-8)5-3-9-10-6(5)11(12)13/h3H,4,8H2,1-2H3,(H,9,10)
    • InChI Key: XAFFGABLSUMHGK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=NN1)C(C)(C)CN)=O

Computed Properties

  • Exact Mass: 184.09602564g/mol
  • Monoisotopic Mass: 184.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

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Additional information on 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine

Introduction to CAS No 2229104-16-7: 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine

The compound CAS No 2229104-16-7, also known as 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propan-1-amine, is a significant molecule in the field of organic chemistry, particularly in the study of heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-methyl... is characterized by a pyrazole ring substituted with a nitro group at the 3-position and a propaneamine moiety at the 4-position. The presence of the nitro group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it a valuable substrate for further functionalization and reactivity studies.

Recent research has focused on the synthesis and characterization of this compound, exploring its potential as a building block for more complex structures. For instance, studies have demonstrated that ... can undergo various transformations, such as nucleophilic substitutions and cyclizations, leading to the formation of bioactive compounds with potential therapeutic applications.

In terms of applications, ... has shown promise in medicinal chemistry due to its ability to modulate enzyme activities and interact with biological targets. Preclinical studies have highlighted its potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

The synthesis of CAS No... involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the nitro group and the propaneamine moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and improving scalability.

In addition to its direct applications, this compound serves as a valuable model for studying the relationship between molecular structure and biological activity. By modifying substituents on the pyrazole ring or altering the propaneamine chain, researchers can investigate how these changes affect pharmacokinetic properties such as solubility, permeability, and bioavailability.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional conformation, binding interactions with target proteins, and potential for optimization through structural modifications.

In conclusion, CAS No 22... represents a versatile platform for chemical innovation with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both fundamental science and applied technologies.

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